Fractal-like gold nanonetworks formed by templated electrodeposition through 3D-mesoporous silica films†
RSC Advances Pub Date: 2023-11-06 DOI: 10.1039/D3RA06588J
Abstract
Fractal-like networks of gold nanoparticles created by templated electrodeposition are described. Templated electrodeposition is a powerful and efficient technique for the bottom-up fabrication of nanostructures which can effectively control the size and shape of the electrodeposits. In this work, mesoporous silica films with highly ordered mesopores and three-dimensional mesostructure are synthesised and are used as templates for the electrodeposition of gold nanoparticles. The mesoporous silica films have small mesopores (∼8 nm) and complex mesopore channels (Fmmm structure with the [0 1 0] axis perpendicular to the substrate). A variety of nucleation conditions were applied to investigate their effect on the nanoparticles' arrangement and growth in templated electrodeposition. The electrodeposited gold particles are characterised by electron microscopy and grazing incidence small-angle X-ray scattering (GISAXS). GISAXS shows changes in the lattice parameters of the mesostructure after gold electrodeposition that relate to dimensional changes in directions linked to the shortest distances between the main spherical pores. Top-view SEM shows large areas of gold nanoparticles were deposited into the film and they were growing towards the surface. After removing the silica film templates, the gold nanoparticles display interesting fractal morphologies: the linked gold nanonetworks form a branched structure. The lengths of branches vary from the applied nucleation deposition conditions. Generally, with increasing nucleation time, fractal gold nanoparticles with longer branches are more likely to be obtained.
Recommended Literature
- [1] Abnormal high-temperature luminescence enhancement observed in monolayer MoS2 flakes: thermo-driven transition from negatively charged trions to neutral excitons
- [2] Inside front cover
- [3] Switchable crystal–amorphous states of NiSO4·6H2O induced by a Reddy tube
- [4] High electroactive material loading on a carbon nanotube/carbon nanofiber as an advanced free-standing electrode for asymmetric supercapacitors†
- [5] Visible-light-induced photocatalytic azotrifluoromethylation of alkenes with aryldiazonium salts and sodium triflinate†
- [6] Linear and nonlinear photophysics and bioimaging of an integrin-targeting water-soluble fluorenylprobe†
- [7] Rapid in vitro protein synthesis pipeline: a promising tool for cost-effective protein array design
- [8] Nitrogen doped TiO2–CuxO core–shell mesoporous spherical hybrids for high-performance dye-sensitized solar cells
- [9] Technical abbreviations and acronyms
- [10] Colloidal stability and catalytic activity of cerium oxide nanoparticles in cell culture media†
Journal Name：RSC Advances
Research Products
-
CAS no.: 16478-52-7
-
CAS no.: 13370-08-6
-
CAS no.: 16881-33-7
